Cas no 1598815-63-4 (3-{1-(iodomethyl)cycloheptyloxy}oxetane)

• Product Name: 3-{1-(iodomethyl)cycloheptyloxy}oxetane
• CAS No: 1598815-63-4
• MF: C₁₁H₁₉IO₂
• MW: 310.171836137772
• CID: 6060317
• PubChem ID: 102607672
• Update Time: 2025-06-11

3-{1-(iodomethyl)cycloheptyloxy}oxetane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(iodomethyl)cycloheptyloxy}oxetane
• Oxetane, 3-[[1-(iodomethyl)cycloheptyl]oxy]-
• EN300-1134378
• 3-{[1-(iodomethyl)cycloheptyl]oxy}oxetane
• 1598815-63-4

• Inchi： 1S/C11H19IO2/c12-9-11(14-10-7-13-8-10)5-3-1-2-4-6-11/h10H,1-9H2
• InChI Key： RTWWKCDKOUYUMA-UHFFFAOYSA-N
• SMILES： O1CC(OC2(CI)CCCCCC2)C1

Computed Properties

• Exact Mass: 310.04298g/mol
• Monoisotopic Mass: 310.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 334.7±17.0 °C(Predicted)

Additional information on 3-{1-(iodomethyl)cycloheptyloxy}oxetane

Introduction to Compound with CAS No. 1598815-63-4 and Product Name: 3-{1-(iodomethyl)cycloheptyloxy}oxetane

The compound with the CAS number 1598815-63-4 and the product name 3-{1-(iodomethyl)cycloheptyloxy}oxetane represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular interactions. The oxetane ring, a strained three-membered heterocycle, is a key structural motif that enhances the compound's reactivity and binding affinity, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the importance of 3-{1-(iodomethyl)cycloheptyloxy}oxetane in the design of novel therapeutic agents. The presence of an iodomethyl group in the molecule introduces a reactive site that can be utilized for further functionalization, enabling the synthesis of more complex derivatives. This flexibility has opened up new avenues for research, particularly in the development of targeted therapies for various diseases.

The cycloheptyloxy moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. This feature ensures that the compound can be effectively delivered to target tissues, enhancing its therapeutic potential. Additionally, the oxetane ring's strained structure facilitates intramolecular reactions, such as ring-opening cascades, which can be harnessed to develop novel synthetic pathways.

In the context of drug discovery, 3-{1-(iodomethyl)cycloheptyloxy}oxetane has been explored as a scaffold for small-molecule inhibitors. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for developing drugs that modulate enzyme activity and receptor binding. Preliminary studies have shown promising results in inhibiting key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for further optimization.

The compound's unique properties also make it suitable for use in materials science and nanotechnology. The oxetane ring's reactivity allows for controlled polymerization and cross-linking, enabling the creation of advanced materials with tailored properties. These materials could find applications in drug delivery systems, where precise control over molecular architecture is essential for achieving optimal therapeutic effects.

Advances in computational chemistry have further enhanced our understanding of 3-{1-(iodomethyl)cycloheptyloxy}oxetane's behavior. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a foundation for rational drug design. These computational approaches have been instrumental in predicting the compound's efficacy and optimizing its pharmacokinetic profile.

The synthesis of 3-{1-(iodomethyl)cycloheptyloxy}oxetane involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the iodomethyl group necessitates careful handling to prevent unwanted side reactions. However, recent advancements in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for research purposes.

Future research directions for 3-{1-(iodomethyl)cycloheptyloxy}oxetane include exploring its potential as an intermediate in the synthesis of biologics and peptides. The oxetane ring's ability to undergo ring-opening reactions with nucleophiles opens up possibilities for incorporating various functional groups into larger molecular frameworks. This could lead to the development of novel biologics with enhanced stability and bioactivity.

The compound's versatility also extends to its use as a probe in biochemical assays. By tagging it with fluorescent or radioactive labels, researchers can study its interactions with biological targets at a molecular level. These studies have provided valuable insights into enzyme mechanisms and receptor dynamics, contributing to our fundamental understanding of cellular processes.

In conclusion, 3-{1-(iodomethyl)cycloheptyloxy}oxetane (CAS No. 1598815-63-4) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for drug discovery and molecular engineering. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge is likely to grow.